Cas no 2229321-09-7 (tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate
• CAS No: 2229321-09-7
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• CID: 5902552
• PubChem ID: 165764793
• Update Time: 2025-10-29

tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate
• 2229321-09-7
• EN300-2006922

• Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-9-6-7(15-13)4-5-8(9)12/h4-6,15H,13H2,1-3H3,(H,14,16)
• InChI Key： RSYWSIUNICWTBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1NC(=O)OC(C)(C)C)NN

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate

Comprehensive Overview of tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate (CAS No. 2229321-09-7)

The compound tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate (CAS No. 2229321-09-7) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and a hydrazinylphenyl moiety, makes it a valuable building block for synthesizing more complex molecules. Researchers and chemists are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel therapeutic agents.

One of the key features of tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate is its bromine substituent, which facilitates various palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, particularly in the synthesis of heterocyclic compounds and biaryl derivatives. The compound's hydrazine functionality also opens doors to condensation reactions, enabling the formation of hydrazones and other nitrogen-containing scaffolds.

In recent years, the demand for high-purity intermediates like tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound aligns with the growing trend of green chemistry, as it can be used to minimize waste and improve atom economy in multi-step syntheses. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry applications.

From a commercial perspective, tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate is often sought after by contract research organizations (CROs) and custom synthesis providers. Its CAS No. 2229321-09-7 serves as a critical identifier in global chemical databases, ensuring traceability and compliance with REACH and other regulatory frameworks. The compound's compatibility with automated synthesis platforms further enhances its appeal in industrial settings.

Looking ahead, the potential applications of tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate extend beyond traditional pharmaceuticals. Researchers are exploring its utility in material science, particularly in the development of organic semiconductors and photoresponsive materials. Its ability to act as a ligand precursor in catalytic systems also positions it as a candidate for sustainable energy solutions, such as hydrogen storage and CO2 reduction technologies.

In summary, tert-butyl N-(2-bromo-5-hydrazinylphenyl)carbamate (CAS No. 2229321-09-7) represents a multifaceted tool for chemists and researchers. Its structural attributes, combined with its adaptability to modern synthetic methodologies, underscore its importance in both academic and industrial laboratories. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping the future of chemical synthesis and molecular design.